(4R)-4-methylhexanoic acid

• CAS No.: 52745-93-4
• Molecular Formula: C7H14O2
• Molecular Weight: 130.2

Description

(4R)-4-Methylhexanoic acid is an organic compound belonging to the class of carboxylic acids It is characterized by a six-carbon chain with a methyl group attached to the fourth carbon in the R-configuration

Preparation Methods

Synthetic Routes and Reaction Conditions: (4R)-4-Methylhexanoic acid can be synthesized through several methods:

Oxidation of Alcohols: One common method involves the oxidation of (4R)-4-methylhexanol using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Grignard Reaction: Another method involves the reaction of a Grignard reagent, such as methylmagnesium bromide (CH3MgBr), with a suitable aldehyde followed by hydrolysis to yield the desired carboxylic acid.

Industrial Production Methods:

Hydrolysis of Nitriles: Industrially, this compound can be produced by the hydrolysis of the corresponding nitrile using acidic or basic conditions.

Carboxylation of Alkenes: Another industrial method involves the carboxylation of alkenes using carbon dioxide (CO2) in the presence of a catalyst.

Types of Reactions:

Oxidation: this compound can undergo oxidation to form corresponding ketones or aldehydes under specific conditions.

Reduction: It can be reduced to form alcohols using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Catalysts: Palladium on carbon (Pd/C), platinum oxide (PtO2).

Major Products Formed:

Ketones and Aldehydes: Formed through oxidation reactions.

Alcohols: Formed through reduction reactions.

Esters and Amides: Formed through substitution reactions.

Scientific Research Applications

(4R)-4-Methylhexanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways and as a model compound for understanding enzyme-substrate interactions.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of pharmaceuticals.

Mechanism of Action

The mechanism of action of (4R)-4-methylhexanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, influencing their activity and function.

Pathways Involved: It can modulate metabolic pathways, affecting the synthesis and degradation of various biomolecules.

Comparison with Similar Compounds

(4S)-4-Methylhexanoic Acid: The S-enantiomer of (4R)-4-methylhexanoic acid, differing in the spatial arrangement of the methyl group.

Hexanoic Acid: A straight-chain carboxylic acid without the methyl substitution.

2-Methylhexanoic Acid: A positional isomer with the methyl group attached to the second carbon.

Uniqueness:

Chirality: The R-configuration of this compound imparts unique stereochemical properties that can influence its reactivity and interactions with biological molecules.

Functional Group Position: The position of the methyl group on the fourth carbon distinguishes it from other hexanoic acid derivatives, affecting its physical and chemical properties.